Cas no 2172310-99-3 (1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172310-99-3
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6092335
• PubChem ID: 165527058
• Update Time: 2025-06-24

1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• 2172310-99-3
• 1-[(benzyloxy)carbonyl]-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1456399

• Inchi： 1S/C18H21N3O4/c1-2-21-9-14(8-19-21)15-10-20(11-16(15)17(22)23)18(24)25-12-13-6-4-3-5-7-13/h3-9,15-16H,2,10-12H2,1H3,(H,22,23)
• InChI Key： AFEPIVIVQHDWIB-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C1C=NN(CC)C=1)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172310-99-3)

1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2172310-99-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate structural framework, which includes a pyrrolidine core substituted with a benzyloxy carbonyl group and an ethyl-pyrazole moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The benzyloxy carbonyl (Boc) group is a well-known protecting group in organic synthesis, widely employed to shield carboxylic acid functionalities during multi-step synthetic pathways. Its stability under various reaction conditions makes it an invaluable tool in the construction of complex molecules, particularly in peptide synthesis and the preparation of other biologically active compounds. In contrast, the ethyl-pyrazole moiety introduces additional pharmacophoric elements that can modulate the compound's biological activity. Pyrazole derivatives are known for their broad spectrum of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional characteristics of such compounds with unprecedented precision. The 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid molecule has been subjected to rigorous virtual screening and docking studies to identify its potential interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, neurodegeneration, and metabolic disorders.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The pyrrolidine core is typically constructed through cycloaddition reactions or nucleophilic substitution processes, while the introduction of the benzyloxy carbonyl group is achieved via carboxylation or esterification reactions. The ethyl-pyrazole moiety is often incorporated through palladium-catalyzed cross-coupling reactions, which provide a high degree of selectivity and yield.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid make it an attractive candidate for further exploration as a lead compound. Its ability to interact with multiple biological targets suggests that it may serve as a versatile building block for the design of next-generation drugs.

Moreover, the compound's solubility profile and stability under physiological conditions are critical factors that determine its suitability for pharmaceutical applications. Preliminary experiments have shown that it exhibits good solubility in common organic solvents, which facilitates its use in synthetic protocols. Additionally, its stability under various storage conditions enhances its practicality for industrial-scale production.

The field of drug discovery has witnessed significant strides in recent years due to the integration of high-throughput screening (HTS) technologies and machine learning algorithms. These tools have accelerated the identification of promising candidates from large chemical libraries, including derivatives like 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid. By leveraging these technologies, researchers can rapidly assess the biological activity of novel compounds and optimize their structures for improved potency and selectivity.

One particularly exciting area of research is the exploration of pyrrolidine-based scaffolds in oncology. Pyrrolidines are known to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The incorporation of additional pharmacophoric groups, such as the ethyl-pyrazole moiety found in this compound, can further enhance its antitumor activity. Several preclinical studies have demonstrated that pyrazole derivatives possess promising anticancer properties, making them ideal candidates for further investigation.

The role of computational methods in drug design cannot be overstated. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, allow researchers to predict the behavior of molecules at an atomic level. These insights are invaluable for guiding synthetic efforts and optimizing lead compounds like 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-pyrazol-4-ylyl)pyrrolidine -3-carboxylic acid. By integrating experimental data with computational predictions, scientists can develop more robust strategies for drug discovery.

In conclusion, 1-(benzyloxy)carbonyl -4-( 1 - ethyl - 1 H - pyrazol - 4 - yl ) pyrrolidine -3 - carboxylic acid (CAS No . 21723 10 -99 -3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination o f functional groups , coupled with promising preliminary biological data , positions it as a compelling candidate for further exploration . As research in medicinal chemistry continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .